Cas no 90906-61-9 (1-chloro-1-chlorosulfonyloxy-ethane)

1-Chloro-1-chlorosulfonyloxy-ethane is a reactive organosulfur compound with applications in organic synthesis and chemical intermediate processes. Its structure features both chloro and chlorosulfonyloxy functional groups, enabling versatile reactivity, particularly in sulfonation and chlorination reactions. The compound is valued for its role in introducing sulfonyl or chloro substituents into target molecules, facilitating the synthesis of complex organic derivatives. Its high reactivity requires careful handling under controlled conditions, typically in inert atmospheres. The dual functional groups offer efficiency in multi-step transformations, reducing the need for additional reagents. Suitable for specialized laboratory and industrial applications, it is often utilized in the preparation of pharmaceuticals, agrochemicals, and fine chemicals.

1-chloro-1-chlorosulfonyloxy-ethane structure

90906-61-9 structure

Product Name:1-chloro-1-chlorosulfonyloxy-ethane

CAS No:90906-61-9

MF:C₂H₄Cl₂O₃S

MW:179.022357940674

CID:2813052

PubChem ID:13310120

Update Time:2025-06-09

1-chloro-1-chlorosulfonyloxy-ethane Chemical and Physical Properties

Names and Identifiers

- 1-chloro-1-chlorosulfonyloxy-ethane
- 90906-61-9
- Chlorosulfuric acid, 1-chloroethyl ester
- DTXSID20536270
- EN300-1692339
- 1-Chloroethylsulfochloridate
- 1-Chloroethyl sulfurochloridate
- alpha-chloroethyl chlorosulfonic acid
- 1-Chloroethyl sulfochloridate
- AKOS006333357
- F74044
- SCHEMBL847661
- 1-CHLOROETHYL CHLORANESULFONATE
- MFCD19200465
- Inchi： 1S/C2H4Cl2O3S/c1-2(3)7-8(4,5)6/h2H,1H3
- InChI Key： SMUHJMMCLGTTSJ-UHFFFAOYSA-N
- SMILES： ClC(C)OS(=O)(=O)Cl

Computed Properties

Exact Mass: 177.9258205g/mol
Monoisotopic Mass: 177.9258205g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 51.8Å²

1-chloro-1-chlorosulfonyloxy-ethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HG611-1g	1-chloro-1-chlorosulfonyloxy-ethane	90906-61-9	95%	1g	1620.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HG611-200mg	1-chloro-1-chlorosulfonyloxy-ethane	90906-61-9	95%	200mg	462.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HG611-50mg	1-chloro-1-chlorosulfonyloxy-ethane	90906-61-9	95%	50mg	185.0CNY	2021-07-17
Enamine	EN300-1692339-0.05g	1-chloroethyl chloranesulfonate	90906-61-9	95%	0.05g	$226.0	2023-09-20
Enamine	EN300-1692339-0.1g	1-chloroethyl chloranesulfonate	90906-61-9	95%	0.1g	$337.0	2023-09-20
Enamine	EN300-1692339-0.25g	1-chloroethyl chloranesulfonate	90906-61-9	95%	0.25g	$481.0	2023-09-20
Enamine	EN300-1692339-0.5g	1-chloroethyl chloranesulfonate	90906-61-9	95%	0.5g	$758.0	2023-09-20
Enamine	EN300-1692339-1.0g	1-chloroethyl chloranesulfonate	90906-61-9	95%	1g	$971.0	2023-06-04
Enamine	EN300-1692339-2.5g	1-chloroethyl chloranesulfonate	90906-61-9	95%	2.5g	$1903.0	2023-09-20
Enamine	EN300-1692339-5.0g	1-chloroethyl chloranesulfonate	90906-61-9	95%	5g	$2816.0	2023-06-04